Cas no 1187243-15-7 (2-oxoindoline-6-carbaldehyde)

2-oxoindoline-6-carbaldehyde Properties

Names and Identifiers

• 2-oxoindoline-6-carbaldehyde
• 2-Oxo-2,3-dihydro-1H-indole-6-carbaldehyde
• SCHEMBL15653208
• 1187243-15-7
• SB31091
• 2-Oxoindoline-6-carbaldehyde
• CS-0096949
• DB-261380
• D75814
• 2-OXO-1,3-DIHYDROINDOLE-6-CARBALDEHYDE
• 2-Oxo-2,3-Dihydro-1H-indole-6-carbaldehyde
• MFCD20527845
• +Expand

• MDL： MFCD20527845
• InChIKey： QLGVTXYFXZTQTJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H7NO2/c11-5-6-1-2-7-4-9(12)10-8(7)3-6/h1-3,5H,4H2,(H,10,12)
• SMILES： O=CC1=CC=2NC(CC2C=C1)=O

Computed Properties

• Exact Mass: 161.047678466g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 161.047678466g/mol
• Heavy Atom Count: 12
• Complexity: 215
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 46.2Ų